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Compound of Interest

Compound Name: M4K2281

Cat. No.: B15136520 Get Quote

Essential guidance for the safe handling and disposal of the novel kinase inhibitor, M4K2281, is

critical for maintaining laboratory safety and regulatory compliance. In the absence of a specific

Safety Data Sheet (SDS), a conservative and informed approach, in consultation with

institutional safety officers, is paramount.

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a fundamental aspect of laboratory operations. This guide provides a

procedural framework for the disposal of M4K2281, a potent and selective ALK2 inhibitor,

emphasizing safety and adherence to best practices.

Chemical Profile of M4K2281
A summary of the known properties of M4K2281 is presented below. This information is crucial

for a preliminary assessment by environmental health and safety (EHS) professionals.
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Property Value

Chemical Name

9-(4-methylpiperazin-1-yl)-4-(3,4,5-

trimethoxyphenyl)-5,6-dihydrobenzo[1]

[2]oxepino[4,5-c]pyridine

Molecular Formula C₂₇H₃₁N₃O₄

Molecular Weight 461.56 g/mol

Known Hazards

As a novel kinase inhibitor, M4K2281 should be

handled as a potentially hazardous compound.

Assume it may have toxicological properties

unless specific data indicates otherwise.

Solubility

Information on solubility should be determined

from experimental usage and communicated to

safety personnel.

Step-by-Step Disposal Protocol for M4K2281
Given that a specific Safety Data Sheet (SDS) for M4K2281 is not publicly available, the

following protocol outlines a universally cautious approach to its disposal.

Do Not Dispose via Standard Laboratory Drains or Trash: Without explicit data on its

environmental and health impacts, M4K2281 should never be poured down the sink or

discarded in regular solid waste containers.[2][3][4][5]

Segregate M4K2281 Waste: All waste materials contaminated with M4K2281, including

unused compound, solutions, contaminated personal protective equipment (PPE), and

labware (e.g., pipette tips, vials), must be collected in a dedicated and clearly labeled

hazardous waste container.[4][6]

Properly Label the Waste Container: The container must be labeled as "Hazardous Waste"

and clearly identify the contents, including the full chemical name "M4K2281" and its known

components (e.g., solvent used). The date of waste generation should also be included.[4]

Consult Your Institutional Environmental Health and Safety (EHS) Office: This is the most

critical step. Contact your institution's EHS or equivalent safety office and inform them that
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you have a novel research chemical for disposal for which no SDS is available. Provide them

with all known information about M4K2281. They will provide specific instructions for its

collection and disposal in accordance with local, state, and federal regulations.[4]

Store Waste Securely: While awaiting pickup by EHS, store the sealed and labeled

hazardous waste container in a designated and secure satellite accumulation area.[1]

Ensure it is stored separately from incompatible chemicals.[1]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like M4K2281 in the absence of a specific SDS.
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M4K2281 Waste Generated

Is a specific Safety Data Sheet (SDS) available?

No SDS Available:
Assume Hazardous

No

Consult Institutional
Environmental Health & Safety (EHS)

Segregate and Collect in a
DEDICATED Hazardous Waste Container

Label Container:
'Hazardous Waste - M4K2281'
List all components and date

Store Securely in a Designated
Satellite Accumulation Area

Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Disposal workflow for M4K2281 without a specific SDS.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of M4K2281, thereby protecting themselves, their colleagues, and the environment.

The guiding principle is to always err on the side of caution when handling novel chemical

entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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